Cas no 131105-91-4 (Benzenethiol, 2-amino-5-(1-methylethyl)- (9CI))

• Product Name: Benzenethiol, 2-amino-5-(1-methylethyl)- (9CI)
• CAS No: 131105-91-4
• MF: C₉H₁₃NS
• MW: 167.27122092247
• CID: 898501
• PubChem ID: 11819406
• Update Time: 2025-04-19

Benzenethiol, 2-amino-5-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-amino-5-(1-methylethyl)- (9CI)
• 2-amino-5-propan-2-ylbenzenethiol

• Inchi： 1S/C9H13NS/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6,11H,10H2,1-2H3
• InChI Key： OYIKVERQVRJJEA-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC(=C1)C(C)C)N

Computed Properties

• Exact Mass: 167.07699
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes